N-(2-benzoyl-4-methylphenyl)-5-nitro-1-benzothiophene-2-carboxamide

• IUPAC Name: N-(2-benzoyl-4-methylphenyl)-5-nitro-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C23H16N2O4S/c1-14-7-9-19(18(11-14)22(26)15-5-3-2-4-6-15)24-23(27)21-13-16-12-17(25(28)29)8-10-20(16)30-21/h2-13H,1H3,(H,24,27)
• InChI Key: GOZOGJASXVSMKT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2=CC3=C(S2)C=CC(=C3)[N+](=O)[O-])C(=O)C4=CC=CC=C4
• Molecular Formula: C23H16N2O4S
• Molecular Weight: 416.5 g/mol
• CAS No.: 361478-62-8

Description

N-(2-benzoyl-4-methylphenyl)-5-nitro-1-benzothiophene-2-carboxamide is a useful research compound. Its molecular formula is C23H16N2O4S and its molecular weight is 416.45. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Biomarkers for Investigating Tobacco and Cancer

Research highlights the use of human urinary carcinogen metabolites as biomarkers for investigating the relationship between tobacco and cancer. These biomarkers provide crucial information on carcinogen dose, exposure delineation, and carcinogen metabolism in humans, contributing significantly to the study of tobacco products and their implications for cancer research (Hecht, 2002).

Supramolecular Chemistry and Polymer Processing

Benzene-1,3,5-tricarboxamides (BTAs) are emphasized for their importance in supramolecular chemistry, nanotechnology, polymer processing, and biomedical applications. The review discusses the versatile applications of BTAs, suggesting a framework for understanding how similar compounds, including N-(2-benzoyl-4-methylphenyl)-5-nitro-1-benzothiophene-2-carboxamide, might be applied in these fields (Cantekin, de Greef, & Palmans, 2012).

Antitumor Activity of Imidazole Derivatives

A review of imidazole derivatives, including their synthesis and antitumor activities, offers insights into the potential therapeutic applications of compounds with similar structures. The review presents data on compounds that have passed preclinical testing, highlighting the ongoing search for new antitumor drugs (Iradyan, Iradyan, Arsenyan, & Stepanyan, 2009).

Advanced Oxidation Processes for Degradation of Toxic Compounds

This study reviews the degradation of acetaminophen by advanced oxidation processes (AOPs), discussing the kinetics, mechanisms, and by-products of the process. It highlights the potential of AOPs in treating recalcitrant compounds in the environment, which could be relevant to research on similar chemical compounds (Qutob, Hussein, Alamry, & Rafatullah, 2022).